Cas no 2193061-74-2 (N-methyl-3-(3-methyl-3H-diazirin-3-yl)methyl-1,2,4-thiadiazol-5-amine)

• Product Name: N-methyl-3-(3-methyl-3H-diazirin-3-yl)methyl-1,2,4-thiadiazol-5-amine
• CAS No: 2193061-74-2
• MF: C₆H₉N₅S
• MW: 183.234158277512
• CID: 6006683
• PubChem ID: 165605572
• Update Time: 2025-06-14

N-methyl-3-(3-methyl-3H-diazirin-3-yl)methyl-1,2,4-thiadiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-3-(3-methyl-3H-diazirin-3-yl)methyl-1,2,4-thiadiazol-5-amine
• N-methyl-3-[(3-methyl-3H-diazirin-3-yl)methyl]-1,2,4-thiadiazol-5-amine
• EN300-1693366
• 2193061-74-2

• Inchi： 1S/C6H9N5S/c1-6(10-11-6)3-4-8-5(7-2)12-9-4/h3H2,1-2H3,(H,7,8,9)
• InChI Key： SJGKBWPGEHATSH-UHFFFAOYSA-N
• SMILES： S1C(NC)=NC(CC2(C)N=N2)=N1

Computed Properties

• Exact Mass: 183.05786648g/mol
• Monoisotopic Mass: 183.05786648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 90.8Ų

Additional information on N-methyl-3-(3-methyl-3H-diazirin-3-yl)methyl-1,2,4-thiadiazol-5-amine

Research Briefing on N-methyl-3-(3-methyl-3H-diazirin-3-yl)methyl-1,2,4-thiadiazol-5-amine (CAS: 2193061-74-2)

The compound N-methyl-3-(3-methyl-3H-diazirin-3-yl)methyl-1,2,4-thiadiazol-5-amine (CAS: 2193061-74-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the compound's utility as a photoaffinity labeling (PAL) probe, a critical tool for studying protein-ligand interactions. The diazirine moiety in the molecule enables covalent crosslinking with target proteins upon UV irradiation, making it invaluable for identifying binding sites and elucidating mechanisms of action. Researchers have successfully employed this compound in proteomics studies to map protein-protein interactions and validate drug targets, particularly in the context of neurodegenerative diseases and cancer.

In terms of synthetic chemistry, advancements have been made in the efficient production of N-methyl-3-(3-methyl-3H-diazirin-3-yl)methyl-1,2,4-thiadiazol-5-amine. A recent publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity while reducing the number of steps. This development is expected to facilitate broader adoption of the compound in both academic and industrial research settings.

Preliminary biological evaluations have demonstrated promising results. The compound has shown moderate inhibitory activity against certain kinase targets implicated in inflammatory pathways. Additionally, its metabolic stability and cell permeability profiles suggest potential for further optimization as a lead compound. However, comprehensive toxicity studies are still underway to assess its safety profile for potential therapeutic applications.

Looking forward, researchers are exploring the compound's utility in targeted protein degradation strategies, particularly in the development of proteolysis-targeting chimeras (PROTACs). Its small molecular weight and functional group compatibility make it an attractive candidate for linker design in these emerging therapeutic modalities. Several pharmaceutical companies have included derivatives of this compound in their early-stage drug discovery pipelines.

This briefing concludes that N-methyl-3-(3-methyl-3H-diazirin-3-yl)methyl-1,2,4-thiadiazol-5-amine represents a versatile chemical tool with multiple applications in drug discovery. While further research is needed to fully exploit its potential, current findings suggest it could play a significant role in advancing both fundamental research and therapeutic development in the coming years.